Cas no 17345-66-3 (4-Benzylbenzene-1,2,3-triol)

4-Benzylbenzene-1,2,3-triol Properties

Names and Identifiers

• 1,2,3-Benzenetriol,4-(phenylmethyl)-
• 2,3,4-Trihydroxydiphenylmethane
• 4-benzylbenzene-1,2,3-triol
• 4-BENZYLPYROGALLOL
• ethyl 4-oxo-2-(trifluoroacetyl)pentanoate
• 1,2,3-Benzenetriol, 4-(phenylmethyl)-
• 4-(phenylmethyl)benzene-1,2,3-triol
• A811516
• AS-63181
• 4-(Phenylmethyl)-1,2,3-benzenetriol
• CS-0207661
• T2259
• SCHEMBL278522
• FT-0637539
• J-010908
• MFCD08276435
• DTXSID70556226
• 17345-66-3
• AKOS022652017
• D92590
• UJWRVYWLRMVCIR-UHFFFAOYSA-N
• DB-043943
• 4-Benzylpyrogallol
• 2,3,4-TRIHYDROXYDIPHENYLMETHANE
• +Expand

• MDL： T162490
• InChIKey： UJWRVYWLRMVCIR-UHFFFAOYSA-N
• Inchi： 1S/C13H12O3/c14-11-7-6-10(12(15)13(11)16)8-9-4-2-1-3-5-9/h1-7,14-16H,8H2
• SMILES： O([H])C1C(=C(C([H])=C([H])C=1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])O[H]

Computed Properties

• Exact Mass: 240.06093
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.078644241g/mol
• Heavy Atom Count: 16
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 32
• Surface Charge: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.44
• Refractive Index: 1.396
• Boiling Point: 255°C/12mmHg(lit.)
• Melting Point: 94.0 to 98.0 deg-C
• Flash Point: 114.825°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.254

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether